Cas no 478046-85-4 (N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide)

• Product Name: N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide
• CAS No: 478046-85-4
• CID: 4653314
• Update Time: 2025-06-10

N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-4-(4-CYANOPHENYL)TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE
• N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide

Additional information on N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide

N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide (CAS No. 478046-85-4): A Comprehensive Overview

N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide (CAS No. 478046-85-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide is defined by its core tetrahydro-1(2H)-pyrazine ring, which is substituted with a 4-chlorophenyl group and a 4-cyanophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The compound is a white crystalline solid with a molecular weight of approximately 375.8 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental applications.

The stability of N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide under different conditions has been extensively studied. It exhibits good stability at room temperature and can be stored for extended periods without significant degradation. However, exposure to high temperatures or strong acids can lead to decomposition, which is an important consideration for its handling and storage.

Biological Activities

One of the most notable biological activities of N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide is its potential as an inhibitor of specific enzymes involved in various disease pathways. Recent studies have demonstrated its efficacy as an inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By inhibiting CDKs, this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide has also shown potential in the treatment of neurological disorders. Research has indicated that it can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. This makes it a potential therapeutic agent for conditions such as depression and Alzheimer's disease.

Preclinical Studies

Preclinical studies on N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide have provided valuable insights into its pharmacological profile and safety. In vitro assays have demonstrated its potent inhibitory effects on CDKs, with IC50 values in the low nanomolar range. These findings have been corroborated by in vivo studies using animal models of cancer, where the compound has shown significant antitumor activity without causing severe toxicity.

In neurological models, N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide has been shown to improve cognitive function and reduce symptoms of depression in rodent models. These effects are attributed to its ability to modulate neurotransmitter systems and protect against neurodegeneration.

Clinical Trials

The promising results from preclinical studies have led to the initiation of clinical trials to evaluate the safety and efficacy of N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide in human subjects. Early-phase clinical trials have focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers and patients with cancer or neurological disorders.

Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses, with no major adverse effects reported. Further clinical trials are currently underway to explore its therapeutic potential in larger patient populations.

Future Directions

The ongoing research on N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide holds great promise for advancing our understanding of its mechanisms of action and therapeutic applications. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring combination therapies with other drugs to enhance its efficacy.

In conclusion, N-(4-Chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide (CAS No. 478046-85-4) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting candidate for further research and development, with the potential to significantly impact the treatment of various diseases.